ethyl 1-(2-fluorobenzyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-[(2-fluorophenyl)methyl]-4-[(3-methoxyphenyl)methyl]piperidine-4-carboxylate
• InChI: InChI=1S/C23H28FNO3/c1-3-28-22(26)23(16-18-7-6-9-20(15-18)27-2)11-13-25(14-12-23)17-19-8-4-5-10-21(19)24/h4-10,15H,3,11-14,16-17H2,1-2H3
• InChI Key: LJSDMVCXKXRJRD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCN(CC1)CC2=CC=CC=C2F)CC3=CC(=CC=C3)OC
• Molecular Formula: C23H28FNO3
• Molecular Weight: 385.5 g/mol

Description

Ethyl 1-(2-fluorobenzyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate, also known as EFPM, is a novel compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. EFPM is a piperidine derivative that has shown promising results in preclinical studies for the treatment of various diseases, including cancer, inflammation, and neurological disorders.

Scientific Research Applications

Ethyl 1-(2-fluorobenzyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate has been investigated for its potential therapeutic applications in various disease models. In preclinical studies, ethyl 1-(2-fluorobenzyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate has shown promising results in inhibiting the growth of cancer cells, reducing inflammation, and improving cognitive function. ethyl 1-(2-fluorobenzyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate has been shown to have a selective cytotoxic effect on cancer cells, making it a potential candidate for cancer therapy. In addition, ethyl 1-(2-fluorobenzyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. ethyl 1-(2-fluorobenzyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate has also been shown to improve cognitive function in animal models of Alzheimer's disease.

Mechanism of Action

The mechanism of action of ethyl 1-(2-fluorobenzyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate is not fully understood, but it is believed to act through multiple pathways. ethyl 1-(2-fluorobenzyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate has been shown to inhibit the activity of several enzymes, including histone deacetylases (HDACs) and matrix metalloproteinases (MMPs). HDACs are involved in the regulation of gene expression, and their inhibition by ethyl 1-(2-fluorobenzyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate can lead to the activation of tumor suppressor genes and the induction of apoptosis in cancer cells. MMPs are involved in the breakdown of extracellular matrix proteins, and their inhibition by ethyl 1-(2-fluorobenzyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate can reduce inflammation and tissue damage.
Biochemical and Physiological Effects:
ethyl 1-(2-fluorobenzyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate has been shown to have several biochemical and physiological effects in preclinical studies. ethyl 1-(2-fluorobenzyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. ethyl 1-(2-fluorobenzyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines and reducing the activity of MMPs. In addition, ethyl 1-(2-fluorobenzyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate has been shown to improve cognitive function by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

Ethyl 1-(2-fluorobenzyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate has several advantages for lab experiments, including its high purity and stability, and its selective cytotoxic effect on cancer cells. However, ethyl 1-(2-fluorobenzyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate also has some limitations, including its low solubility in water, which can make it difficult to administer in vivo. In addition, ethyl 1-(2-fluorobenzyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate has not yet been tested in clinical trials, and its safety and efficacy in humans are not yet known.

Future Directions

There are several future directions for research on ethyl 1-(2-fluorobenzyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate. One direction is to investigate the potential of ethyl 1-(2-fluorobenzyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate as a cancer therapy in clinical trials. Another direction is to investigate the potential of ethyl 1-(2-fluorobenzyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate as a treatment for inflammation and neurological disorders in animal models. Further research is also needed to fully understand the mechanism of action of ethyl 1-(2-fluorobenzyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate and to optimize its synthesis and formulation for clinical use.

Synthesis Methods

Ethyl 1-(2-fluorobenzyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate can be synthesized using a multi-step process that involves the reaction of 2-fluorobenzaldehyde with 3-methoxybenzylamine to form the corresponding imine intermediate. This intermediate is then reduced using sodium borohydride to give the desired product, ethyl 1-(2-fluorobenzyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate. The synthesis of ethyl 1-(2-fluorobenzyl)-4-(3-methoxybenzyl)-4-piperidinecarboxylate has been reported in several research articles, and the purity and yield of the compound can be optimized by modifying the reaction conditions.